Cas no 84270-10-0 (D-Glucose-4-13C)

• Product Name: D-Glucose-4-13C
• CAS No: 84270-10-0
• MF: C₆H₁₂O₆
• MW: 181.148537635803
• CID: 720850
• Update Time: 2025-10-29

D-Glucose-4-13C Chemical and Physical Properties

Names and Identifiers

• D-Glucose-4-13C (9CI)
• D-[4-13C]glucose
• D-GLUCOSE, [4-13C]
• D-Glucose-4-13C
• [4-13C]Glucose

• Inchi： 1S/C6H12O6/c7-1-3(9)5(11)6(12)4(10)2-8/h1,3-6,8-12H,2H2/t3-,4+,5+,6+/m0/s1/i6+1
• InChI Key： GZCGUPFRVQAUEE-DDGHUVPUSA-N
• SMILES： [13C@@H](O)([C@H](O)CO)[C@H](O)[C@@H](O)C=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on D-Glucose-4-13C

D-Glucose-4-13C (CAS No. 84270-10-0): A Comprehensive Guide to Its Applications and Significance in Modern Research

D-Glucose-4-13C (CAS No. 84270-10-0) is a stable isotope-labeled form of glucose, where the carbon atom at the 4th position is replaced by the 13C isotope. This compound is widely used in metabolic research, pharmaceutical development, and diagnostic applications due to its ability to provide precise tracking of glucose metabolism in biological systems. The growing demand for isotope-labeled compounds in life sciences has made D-Glucose-4-13C a critical tool for researchers exploring cellular energy pathways, diabetes studies, and cancer metabolism.

In recent years, the focus on personalized medicine and precision diagnostics has driven interest in D-Glucose-4-13C. Researchers are leveraging this compound to study glucose uptake in tumors, a hot topic in oncology. With the rise of AI-driven drug discovery, the integration of stable isotope tracing techniques has become essential for validating computational models. This aligns with the increasing number of searches for terms like "glucose metabolism in cancer" and "13C-labeled glucose applications", reflecting the compound's relevance in cutting-edge science.

The unique properties of D-Glucose-4-13C make it invaluable for NMR spectroscopy and mass spectrometry. Unlike unlabeled glucose, the 13C label allows for unambiguous detection, enabling researchers to map metabolic fluxes with high accuracy. This is particularly important in studies of insulin resistance and neurodegenerative diseases, where glucose metabolism plays a central role. Searches for "isotopic labeling in metabolic studies" and "D-Glucose-4-13C protocol" highlight the practical need for detailed methodologies.

Beyond academia, D-Glucose-4-13C is gaining traction in the pharmaceutical industry for drug development. Its use in tracer studies helps identify off-target effects and optimize drug efficacy. With the global push for sustainable science, the demand for eco-friendly isotopic reagents like D-Glucose-4-13C is expected to grow, as it reduces the need for radioactive tracers. This aligns with trending searches such as "green chemistry in isotope labeling" and "non-radioactive tracers".

In summary, D-Glucose-4-13C (CAS No. 84270-10-0) is a versatile and indispensable tool in modern research. Its applications span from basic science to clinical diagnostics, addressing some of the most pressing questions in health and disease. As technology advances, the compound's role in AI-augmented research and personalized healthcare will only expand, solidifying its place in the future of scientific discovery.